![molecular formula C9H9N3O2S B1480250 6-((thiophen-2-ylmethyl)amino)pyrimidine-2,4(1H,3H)-dione CAS No. 1933632-94-0](/img/structure/B1480250.png)
6-((thiophen-2-ylmethyl)amino)pyrimidine-2,4(1H,3H)-dione
Overview
Description
The compound “6-((thiophen-2-ylmethyl)amino)pyrimidine-2,4(1H,3H)-dione” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . They have a wide range of applications in medical and pharmaceutical fields due to their diverse biological activities .
Chemical Reactions Analysis
The chemical reactions of “this compound” would depend on the specific conditions and reagents used. Pyrimidine derivatives can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. Pyrimidine derivatives generally have good stability and solubility due to their aromatic nature .
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have developed various methods for synthesizing substituted pyrimidine derivatives, including pyrimido[4,5-d]pyrimidin-2,4-diones and dihydropyrimidine-2,4(1H,3H)-dione derivatives, through reactions involving amino pyrimidine diones. These synthetic routes often involve multi-component reactions, showcasing the compound's versatility as a precursor for diverse heterocyclic structures with potential for further biological or material applications (Hamama et al., 2012), (Udayakumar et al., 2017).
Antimicrobial Activity
The antimicrobial evaluation of pyrimidine derivatives, including those synthesized from 6-amino pyrimidine dione precursors, has shown moderate activity against various bacterial strains. This underscores the potential of these compounds in the development of new antibacterials (Vlasov et al., 2022).
Supramolecular Assemblies
Pyrimidine dione derivatives have been used to construct novel crown-containing hydrogen-bonded supramolecular assemblies. These studies highlight the compound's utility in the field of supramolecular chemistry, offering insights into the design of novel materials with specific chemical and physical properties (Fonari et al., 2004).
Green Chemistry and Catalysis
The compound has also found applications in green chemistry, serving as a substrate in reactions catalyzed by environmentally benign catalysts. These reactions emphasize the synthesis of pyrimidine derivatives under mild conditions, contributing to sustainable chemical practices (Verma & Jain, 2012).
Optical and Nonlinear Optical (NLO) Properties
Pyrimidine-based bis-uracil derivatives, potentially synthesized from related precursors, have been investigated for their optical, nonlinear optical, and potential drug discovery applications. These studies suggest the possibility of utilizing such compounds in NLO device fabrications and as candidates for drug discovery (Mohan et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “6-((thiophen-2-ylmethyl)amino)pyrimidine-2,4(1H,3H)-dione” could include further exploration of its synthesis, characterization, and biological activity. Given the wide range of biological activities exhibited by pyrimidine derivatives, this compound could potentially have interesting and useful biological properties .
Properties
IUPAC Name |
6-(thiophen-2-ylmethylamino)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S/c13-8-4-7(11-9(14)12-8)10-5-6-2-1-3-15-6/h1-4H,5H2,(H3,10,11,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQBWVMKXLXEPNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC2=CC(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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